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Available Chemical & Physicochemical Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Salinazid

CAS No.: 495-84-1

Cat. No.: S542346

The table below consolidates the identified information on Salinazid, primarily from a supplier's datasheet

and a crystallography study [1] [2].

Property
Category

Details

IUPAC Name N-[(E)-(2-hydroxyphenyl)methylideneamino]pyridine-4-carboxamide [2]

Molecular C13H11N30:2 [2]
Formula

Molecular 241.25 g/mol [2]
Weight

CAS Number 495-84-1 [2]

Purity >98% (for research use) [2]
Solubility ~1036 mM (= 250 mg/mL) [2]
(DMSO)

Melting Point 232-233 °C [2]

Salt Forms Salts with dicarboxylic acids (oxalate, malonate, malate) and acesulfame have been
studied for solubility improvement [1].
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A study on pharmaceutical salts of Salinazid reported quantitative solubility data, which is summarized
below [1].

Salinazid Aqueous Solubility Improvement . . .
Stability in Aqueous Dissolution

Form (vs. pure API)

Oxalate Salt 33 times Stable [1]

Acesulfame 18 times Stable [1]

Salt

Malonate Salt Not specified Incongruent dissolution; rapid transformation
to pure Salinazid [1]

Malate Salt Not specified Incongruent dissolution; rapid transformation

to pure Salinazid [1]

Proposed Signaling Pathway & Experimental Workflow

While specific pathways for Salinazid are not documented, it is an anti-tuberculosis drug. Based on this, a
general hypothesis for its action can be visualized. The following diagram illustrates a potential signaling

pathway and the experimental workflow to validate it.
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> Proposed research framework includes a hypothesized mechanism of action targeting mycobacterial cell

wall synthesis and a sequential workflow from target prediction to experimental validation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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